Cas no 880487-62-7 (Phthalazinone pyrazole)

• Product Name: Phthalazinone pyrazole
• CAS No: 880487-62-7
• MF: C₁₈H₁₅N₅O
• MW: 317.344602823257
• CID: 1916535
• PubChem ID: 11652621
• Update Time: 2025-10-29

Phthalazinone pyrazole Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-[(5-methyl-1H-pyrazol-3-yl)amino]-2-phenyl-
• Phthalazinone pyrazole
• 4-[(5-Methyl-1H-pyrazol-3-yl)amino]-2-phenyl-1(2H)-phthalazinone (ACI)
• 4-[(5-Methyl-1H-pyrazol-3-yl)amino]-2-phenyl-2H-phthalazin-1-one
• CHEMBL1615165
• 3p9j
• 880487-62-7
• BDBM50335330
• 4-[(5-methyl-1H-pyrazol-3-yl)amino]-2-phenylphthalazin-1-one
• MS-24683
• 4-[(5-Methyl-1h-Pyrazol-3-Yl)amino]-2-Phenylphthalazin-1(2h)-One
• HY-12564
• Q27464317
• P9J
• CS-0012034
• NCGC00263596-03
• AKOS040744961
• SDCCGSBI-0654253.P001
• SCHEMBL4060475
• AC-36730
• Phthalazinone pyrazole?
• 4-(5-Methyl-2H-pyrazole-3-ylamino)phenyl-2H-phthalazin-1-one
• CCG-208655

• Inchi： 1S/C18H15N5O/c1-12-11-16(21-20-12)19-17-14-9-5-6-10-15(14)18(24)23(22-17)13-7-3-2-4-8-13/h2-11H,1H3,(H2,19,20,21,22)
• InChI Key： DSDIWWSXOOXFSI-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)N=C(NC2C=C(C)NN=2)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 317.12766012g/mol
• Monoisotopic Mass: 317.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on Phthalazinone pyrazole

Phthalazinone Pyrazole (CAS No. 880487-62-7): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Phthalazinone pyrazole (CAS No. 880487-62-7) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural framework, has garnered significant attention in recent years due to its versatile biological activities and potential therapeutic applications. The combination of a phthalazinone core with a pyrazole moiety endows it with distinctive chemical and pharmacological properties, making it a subject of intense research interest.

In the realm of medicinal chemistry, the structural motif of Phthalazinone pyrazole offers a rich scaffold for drug design. The phthalazinone ring system, known for its stability and reactivity, serves as an excellent platform for functionalization, while the pyrazole group contributes additional pharmacophoric elements that can interact with biological targets. This dual functionality has been exploited to develop novel compounds with enhanced efficacy and reduced side effects.

Recent studies have highlighted the potential of Phthalazinone pyrazole in addressing various therapeutic challenges. For instance, research indicates that derivatives of this compound exhibit promising antitumor properties by inhibiting key signaling pathways involved in cancer cell proliferation. The ability of these derivatives to selectively target malignant cells while sparing healthy tissues makes them particularly attractive for further development.

Moreover, the pharmacokinetic profile of Phthalazinone pyrazole has been extensively studied to optimize its bioavailability and therapeutic window. Computational modeling and experimental techniques have been employed to understand how modifications to the molecular structure can influence absorption, distribution, metabolism, and excretion (ADME) properties. These efforts have led to the identification of optimized analogs with improved pharmacological profiles.

The synthetic routes to Phthalazinone pyrazole have also been refined to enhance efficiency and scalability. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have enabled the production of complex derivatives with high enantiomeric purity. Such advancements are crucial for ensuring the reproducibility and consistency of pharmaceutical-grade materials.

Beyond its pharmaceutical applications, Phthalazinone pyrazole has shown potential in other areas of chemical research. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The ability to tune these properties through structural modifications opens up new possibilities for developing next-generation materials with enhanced performance.

The environmental impact of synthesizing and utilizing Phthalazinone pyrazole has also been a focus of recent investigations. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Such approaches align with global efforts to promote environmentally responsible chemical manufacturing practices.

In conclusion, the compound Phthalazinone pyrazole (CAS No. 880487-62-7) exemplifies the innovative potential of heterocyclic chemistry in addressing complex scientific and medical challenges. Its unique structure, combined with its diverse applications, positions it as a cornerstone of modern chemical research. As ongoing studies continue to uncover new possibilities for this molecule, its significance in both academia and industry is set to grow even further.